Ethyl 3-(chlorosulfonyl)-5-(methoxymethyl)benzoate
Overview
Description
Ethyl benzoate is a simple ester of benzoic acid with a sweet, fruity aroma . It’s found in fruits such as apples, bananas, cherries, and of course, cranberries .
Synthesis Analysis
Synthetic ethyl benzoate is made by esterifying benzoic acid and ethanol with an acid catalyst such as hydrochloric or sulfuric acid .Molecular Structure Analysis
Esters feature a carbon-to-oxygen double bond that is also singly bonded to a second oxygen atom, which is then joined to an alkyl or an aryl group .Chemical Reactions Analysis
In typical reactions, the alkoxy (OR′) group of an ester is replaced by another group. One such reaction is hydrolysis, literally “splitting with water.” The hydrolysis of esters is catalyzed by either an acid or a base .Physical And Chemical Properties Analysis
Methyl benzoate, a similar compound, is a colorless liquid at room temperature, contributing to its ease of incorporation in various products. Its boiling point is around 198-199°C, and it has a density of approximately 1.08 g/cm^3 at 25°C .Scientific Research Applications
Synthesis of Benzocarbazoloquinones : The compound has been used in the oxidative cyclization process to synthesize benzocarbazoloquinones, which are vital intermediates for various chemical reactions and have potential applications in material sciences (Rajeswaran & Srinivasan, 1994).
Antibacterial Applications : Derivatives of this compound have been synthesized and tested for antibacterial activity against gram-negative and gram-positive bacteria. The study includes the synthesis of novel 2-chloro-8-methoxy-3-aryl-[1,3] benzoxazine derivatives using Vilsmeier reagent and their subsequent evaluation for antibacterial properties (Shakir, Saoud & Hussain, 2020).
Study of Crystal Packing and Interactions : The compound and its related molecules have been studied for their unique N⋯π and O⋯π interactions in crystal packing. These studies contribute to our understanding of molecular interactions and are essential for designing new materials with specific properties (Zhang, Wu & Zhang, 2011).
Renewable PET Production : Research has been conducted on the reaction pathways and energetics of Diels–Alder and dehydrative aromatization reactions catalyzed by Lewis acid molecular sieves, using ethyl 3-(chlorosulfonyl)-5-(methoxymethyl)benzoate derivatives. These pathways are crucial for the production of biobased terephthalic acid precursors, a fundamental component for renewable PET (Pacheco et al., 2015).
Anti-Juvenile Hormone Activity : Compounds derived from ethyl 3-(chlorosulfonyl)-5-(methoxymethyl)benzoate have been synthesized and tested for their anti-juvenile hormone activity. These studies are significant in the field of entomology and pest management (Furuta et al., 2006).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 3-chlorosulfonyl-5-(methoxymethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClO5S/c1-3-17-11(13)9-4-8(7-16-2)5-10(6-9)18(12,14)15/h4-6H,3,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJIQAMHVZSBHCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)COC)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(chlorosulfonyl)-5-(methoxymethyl)benzoate | |
CAS RN |
1154568-86-1 |
Source
|
| Record name | ethyl 3-(chlorosulfonyl)-5-(methoxymethyl)benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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